Cas no 1867662-74-5 (trans-2-[(2-Methylpropyl)amino]cyclobutan-1-ol)

• Product Name: trans-2-[(2-Methylpropyl)amino]cyclobutan-1-ol
• CAS No: 1867662-74-5
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5040839
• Update Time: 2025-07-02

trans-2-[(2-Methylpropyl)amino]cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-[(2-methylpropyl)amino]cyclobutan-1-ol
• (1R,2R)-2-(Isobutylamino)cyclobutan-1-ol
• (1R,2R)-2-(2-methylpropylamino)cyclobutan-1-ol
• trans-2-[(2-Methylpropyl)amino]cyclobutan-1-ol

• Inchi： 1S/C8H17NO/c1-6(2)5-9-7-3-4-8(7)10/h6-10H,3-5H2,1-2H3/t7-,8-/m1/s1
• InChI Key： PIYFOKBULXSUEI-HTQZYQBOSA-N
• SMILES： O[C@@H]1CC[C@H]1NCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 103
• XLogP3: 1.1
• Topological Polar Surface Area: 32.299

Additional information on trans-2-[(2-Methylpropyl)amino]cyclobutan-1-ol

Research Briefing on trans-2-[(2-Methylpropyl)amino]cyclobutan-1-ol (CAS: 1867662-74-5): Recent Advances and Applications in Chemical Biology and Medicine

Recent studies on the compound trans-2-[(2-Methylpropyl)amino]cyclobutan-1-ol (CAS: 1867662-74-5) have unveiled its potential as a versatile scaffold in medicinal chemistry and chemical biology. This structurally unique cyclobutane derivative has garnered attention due to its constrained ring system, which imparts distinct conformational properties that are valuable in drug design. The presence of both amino and hydroxyl functional groups on adjacent carbons offers multiple sites for derivatization, making it a promising candidate for the development of novel bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for G protein-coupled receptor (GPCR) modulators. Researchers successfully incorporated this scaffold into a series of compounds targeting the adenosine A2A receptor, achieving nanomolar affinity while maintaining excellent selectivity profiles. The rigid cyclobutane core was found to effectively pre-organize the pharmacophore, reducing entropic penalties upon receptor binding. This work highlights the compound's potential in central nervous system drug discovery, particularly for Parkinson's disease and other neurological disorders.

In the field of chemical biology, trans-2-[(2-Methylpropyl)amino]cyclobutan-1-ol has emerged as a valuable tool for studying enzyme mechanisms. A recent Nature Chemical Biology publication reported its use as a mechanism-based inhibitor for certain aminotransferases. The compound's β-amino alcohol moiety participates in a unique covalent inhibition mechanism, forming a stable adduct with the pyridoxal phosphate cofactor. This discovery opens new avenues for developing selective inhibitors of PLP-dependent enzymes, which are important targets in infectious disease and cancer research.

The synthetic accessibility of 1867662-74-5 has been significantly improved through recent methodological advances. A 2024 Organic Letters publication described an enantioselective synthesis route using asymmetric hydrogenation of corresponding enamines, achieving >99% ee with excellent yields. This development is particularly important as the stereochemistry of the amino and hydroxyl groups has been shown to dramatically influence biological activity in various applications.

From a pharmaceutical development perspective, the compound's physicochemical properties have been extensively characterized in recent preclinical studies. Its moderate logP (1.8) and good aqueous solubility (15 mg/mL at pH 7.4) suggest favorable drug-like properties. Notably, the cyclobutane ring demonstrates remarkable metabolic stability compared to larger cycloalkanes, as evidenced by recent in vitro ADME studies using human liver microsomes.

Emerging applications in radiopharmaceuticals have also been reported, where the compound serves as a precursor for 18F-labeled PET tracers. The compact cyclobutane core allows for rapid clearance from non-target tissues while maintaining target engagement, addressing a key challenge in tracer development. Clinical translation of these applications is currently underway, with Phase I trials expected to begin in 2025.

In conclusion, trans-2-[(2-Methylpropyl)amino]cyclobutan-1-ol (1867662-74-5) represents a multifaceted tool in modern drug discovery and chemical biology. Its unique structural features, combined with recent synthetic and application breakthroughs, position it as a valuable asset across multiple therapeutic areas. Future research directions likely include expansion of its use in fragment-based drug discovery and as a core structure for PROTAC molecules targeting challenging protein targets.